Cas no 41051-14-3 (Butanoic acid,4-ethoxy-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,4-ethoxy-3-oxo-, ethyl ester
• CAS No: 41051-14-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00129120
• CID: 332173
• PubChem ID: 3016245
• Update Time: 2025-04-19

Butanoic acid,4-ethoxy-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-ethoxy-3-oxo-, ethyl ester
• ethyl 4-ethoxy-3-oxobutanoate
• ethyl 4-ethoxy-3-oxobutyrate
• UNII-FRH3QXC7EA
• Butanoic acid, 4-ethoxy-3-oxo-, ethyl ester
• ethyl ethoxyacetoacetate
• NS00030905
• EINECS 255-187-3
• 4-ethoxyacetoacetic acid ethyl ester
• SCHEMBL132800
• CCOCC(=O)CC(=O)OCC
• MFCD00129120
• RQCOPVYEHVOEMR-UHFFFAOYSA-N
• gamma-ethoxyaceto-acetic acid ethyl ester
• 4-ETHOXY-3-OXO-BUTYRIC ACID ETHYL ESTER
• AKOS013204005
• gamma-ethoxyacetoacetic acid ethyl ester
• FRH3QXC7EA
• DTXSID40194018
• CS-0043416
• 41051-14-3
• SY265039
• DTXCID50116509
• DB-370412

• MDL： MFCD00129120
• Inchi： 1S/C8H14O4/c1-3-11-6-7(9)5-8(10)12-4-2/h3-6H2,1-2H3
• InChI Key： RQCOPVYEHVOEMR-UHFFFAOYSA-N
• SMILES： O(CC)CC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives